Cas no 1246817-17-3 (1,4-Diiodobenzene-13C6)

• Product Name: 1,4-Diiodobenzene-13C6
• CAS No: 1246817-17-3
• MF: C₆H₄I₂
• MW: 335.860835075378
• CID: 2249313
• Update Time: 2025-05-26

1,4-Diiodobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• 1,4-Diiodobenzene-13C6
• 1,4-Diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene

• Inchi： 1S/C6H4I2/c7-5-1-2-6(8)4-3-5/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： LFMWZTSOMGDDJU-IDEBNGHGSA-N
• SMILES： I[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,4-Diiodobenzene-13C6

Introduction to 1,4-Diiodobenzene-13C6 (CAS No. 1246817-17-3)

1,4-Diiodobenzene-13C6, identified by the Chemical Abstracts Service Number (CAS No.) 1246817-17-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, featuring two iodine atoms substituent at the 1 and 4 positions of a benzene ring with isotopically labeled carbon atoms, serves as a versatile intermediate in synthetic chemistry and a valuable tool in research applications.

The molecular structure of 1,4-Diiodobenzene-13C6 consists of a benzene core where the carbon atoms at the 1 and 4 positions are replaced with iodine atoms. The presence of carbon-13 isotopes enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing high-resolution structural elucidation and enabling detailed studies of molecular interactions. This makes it an indispensable reagent for researchers aiming to develop new pharmaceuticals and advanced materials.

In recent years, the demand for isotopically labeled compounds has surged due to their applications in metabolic studies, drug metabolism research, and diagnostic imaging. 1,4-Diiodobenzene-13C6 plays a pivotal role in these areas by offering a precise and sensitive means of tracking molecular pathways. Its unique properties have been leveraged in the synthesis of radiolabeled probes used in positron emission tomography (PET) scans, which are critical for early detection and monitoring of diseases such as cancer.

The synthesis of 1,4-Diiodobenzene-13C6 involves sophisticated methodologies that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine substituents at the desired positions while maintaining the integrity of the carbon-13 isotopes. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical synthesis.

One of the most compelling applications of 1,4-Diiodobenzene-13C6 is in the development of novel therapeutic agents. Researchers have utilized this compound as a building block for constructing complex molecules with potential pharmacological activity. For instance, its structure has been modified to create derivatives that exhibit inhibitory effects on specific enzymes implicated in inflammatory diseases and neurological disorders. The ability to incorporate carbon-13 labels into these derivatives allows for non-invasive monitoring of drug efficacy and toxicity through NMR-based techniques.

The role of 1,4-Diiodobenzene-13C6 in materials science is equally noteworthy. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). By serving as a precursor for more complex polymers and small molecules, this compound contributes to advancements in flexible electronics and energy-efficient lighting technologies. The incorporation of carbon-13 isotopes also facilitates detailed structural analysis via NMR spectroscopy, aiding in the optimization of material properties.

Recent studies have explored the potential of 1,4-Diiodobenzene-13C6 in catalysis and polymer chemistry. Its ability to act as a ligand or intermediate in transition metal-catalyzed reactions has opened new avenues for developing efficient synthetic routes. Additionally, its incorporation into polymer backbones has led to novel materials with enhanced thermal stability and mechanical strength. These findings underscore the compound's versatility and its broad applicability across multiple scientific disciplines.

The future prospects for 1,4-Diiodobenzene-13C6 are promising, with ongoing research aiming to uncover new applications and refine existing methodologies for its synthesis and utilization. As our understanding of molecular interactions continues to evolve, compounds like 1,4-Diiodobenzene-13C6 will remain at the forefront of innovation, driving progress in pharmaceuticals, materials science, and beyond. The integration of isotopic labeling techniques into synthetic chemistry represents a significant advancement that will continue to shape the future of scientific research.